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Compound of Interest

Compound Name: Bakkenolide D

Cat. No.: B096290

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Bakkenolide D, a sesquiterpene lactone of significant interest. The information presented
herein is intended to serve as a core resource for researchers engaged in natural product
chemistry, pharmacology, and drug development. This document details the nuclear magnetic
resonance (NMR) and mass spectrometry (MS) data for Bakkenolide D, outlines the
experimental protocols for its isolation and characterization, and visualizes its role as a
bacterial neuraminidase inhibitor.

Core Spectroscopic Data

The structural elucidation of Bakkenolide D has been achieved through extensive
spectroscopic analysis. The following tables summarize the *H and *3C NMR data, providing a
detailed fingerprint of the molecule's chemical environment.

Table 1: *"H NMR Spectroscopic Data for Bakkenolide D
(700 MHz, CDCIs)
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Chemical Shift (5,

Coupling Constant

Position Multiplicity

ppm) (3, Hz)
1 5.72 d 11.2
2 2.19 m
3 1.83 m
4 1.45 m
5 2.75 m
6a 1.68 m
6B 1.55 m
9 5.25 d 4.9
10 2.05 m
11 1.08 d 7.0
13 4.85 S
13’ 4.75 S
14 0.95 S
15 1.05 d 7.0
2' 6.05 d 154
3 7.85 d 154
1'-SCHs 2.50 S

Table 2: **C NMR Spectroscopic Data for Bakkenolide D
(175 MHz, CDCIs)
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Position Chemical Shift (6, ppm)
1 75.5
2 34.5
3 28.0
4 41.2
5 50.1
6 25.5
7 45.0
8 175.0
9 78.5
10 39.5
11 15.0
12 170.1
13 108.0
14 20.5
15 16.0
1 166.0
2 118.0
3' 145.0
1'-SCHs 15.5

Mass Spectrometry Data

High-resolution mass spectrometry provides crucial information for confirming the molecular
formula of Bakkenolide D.

e HR-ESI-MS:m/z 409.1523 [M+H]* (Calculated for C21H2906S, 409.1528)
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Experimental Protocols

The following protocols describe the methodologies used for the isolation and spectroscopic
analysis of Bakkenolide D from natural sources.

Isolation of Bakkenolide D from Petasites japonicus

o Extraction: The dried and powdered leaves and stems of Petasites japonicus (1.6 kg) were
extracted with methanol at room temperature twice over a period of six days. The solvent
was then removed under reduced pressure to yield a residue (33.9 Q).

o Fractionation: The methanol extract was passed through a Diaion HP-20 column and
partitioned successively with n-hexane, chloroform, ethyl acetate, and n-butanol. The n-
butanol soluble fraction, which showed enzymatic inhibition against bacterial neuraminidase,
was selected for further purification.

o Chromatography:

o The active n-butanol fraction (11.4 g) was subjected to silica gel column chromatography
using a CHCI3:MeOH (25:1) eluent to yield five fractions (PB1-PB5).

o Fraction PB3 (1.7 g) was further separated by chromatography over a Sephadex LH-20
column with 95% methanol. The resulting sub-fractions were re-chromatographed on a
Sephadex LH-20 column with 85% aqueous methanol.

o Final purification of the target sub-fractions was achieved by preparative HPLC using 70%
agueous methanol as the mobile phase to yield pure Bakkenolide D (17 mg).

Spectroscopic Analysis

 NMR Spectroscopy: *H-NMR, ¥C-NMR, DEPT, and HMBC spectra were recorded on a 700
MHz spectrometer. Chemical shifts are reported in parts per million (ppm) relative to the
solvent peak (CDCls: dH 7.26, dC 77.0).

e Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)
was performed to determine the accurate mass and molecular formula of the compound.
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Biological Activity: Neuraminidase Inhibition

Bakkenolide D has been identified as an inhibitor of bacterial neuraminidase, an enzyme
crucial for the pathogenesis of certain bacteria. Understanding this inhibitory activity is vital for
the development of new antibacterial agents.

Inhibitory Mechanism
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Click to download full resolution via product page
Caption: Inhibition of Bacterial Neuraminidase by Bakkenolide D.

This guide provides foundational data and methodologies for researchers working with
Bakkenolide D. The detailed spectroscopic information serves as a reference for compound
identification and quality control, while the outlined biological activity highlights a potential
avenue for therapeutic development.

 To cite this document: BenchChem. [Spectroscopic and Biological Insights into Bakkenolide
D: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096290#spectroscopic-data-for-bakkenolide-d-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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